Cas no 1261851-59-5 (2'-(Difluoromethoxy)-4'-hydroxypropiophenone)
2'-(Difluoromethoxy)-4'-hydroxypropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-(Difluoromethoxy)-4'-hydroxypropiophenone
-
- Inchi: 1S/C10H10F2O3/c1-2-8(14)7-4-3-6(13)5-9(7)15-10(11)12/h3-5,10,13H,2H2,1H3
- InChI Key: LNFWFINFYVXNHL-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C=CC=1C(CC)=O)O)F
Computed Properties
- Exact Mass: 216.05980050g/mol
- Monoisotopic Mass: 216.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 46.5
2'-(Difluoromethoxy)-4'-hydroxypropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000076-250mg |
2'-(Difluoromethoxy)-4'-hydroxypropiophenone |
1261851-59-5 | 97% | 250mg |
494.40 USD | 2021-07-04 | |
| Alichem | A013000076-500mg |
2'-(Difluoromethoxy)-4'-hydroxypropiophenone |
1261851-59-5 | 97% | 500mg |
855.75 USD | 2021-07-04 | |
| Alichem | A013000076-1g |
2'-(Difluoromethoxy)-4'-hydroxypropiophenone |
1261851-59-5 | 97% | 1g |
1,504.90 USD | 2021-07-04 |
2'-(Difluoromethoxy)-4'-hydroxypropiophenone Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2'-(Difluoromethoxy)-4'-hydroxypropiophenone
2'-(Difluoromethoxy)-4'-hydroxypropiophenone: A Comprehensive Overview
2'-(Difluoromethoxy)-4'-hydroxypropiophenone, also known by its CAS number 1261851-59-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a propiophenone backbone with a difluoromethoxy group at the 2' position and a hydroxyl group at the 4' position, making it a derivative of propiophenone with distinct electronic and steric properties.
The synthesis of 2'-(Difluoromethoxy)-4'-hydroxypropiophenone involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
One of the most promising aspects of this compound is its potential as a pharmacological agent. Studies have shown that 2'-(Difluoromethoxy)-4'-hydroxypropiophenone exhibits selective activity against certain enzymes, making it a candidate for drug development in areas such as neurodegenerative diseases and cancer. Preclinical trials have demonstrated its ability to modulate key signaling pathways without significant toxicity, highlighting its therapeutic potential.
In addition to its pharmacological applications, 2'-(Difluoromethoxy)-4'-hydroxypropiophenone has been investigated for its role in chemical biology. Its structure allows for interactions with various biomolecules, providing insights into molecular recognition and drug design principles. Recent research has focused on its ability to act as a scaffold for constructing bioactive molecules with enhanced potency and selectivity.
The physical and chemical properties of CAS 1261851-59-5 are well-documented, with studies detailing its solubility, stability, and reactivity under different conditions. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for therapeutic use. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize the compound, ensuring its purity and structural integrity.
Looking ahead, the development of novel analogs of 2'-(Difluoromethoxy)-4'-hydroxypropiophenone is expected to expand its application scope further. Researchers are exploring modifications to enhance its pharmacokinetic profile, improve bioavailability, and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials, bringing this compound closer to becoming a viable treatment option.
In conclusion, 2'-(Difluoromethoxy)-4'-hydroxypropiophenone (CAS 1261851-59-5) represents a compelling example of how modern organic chemistry can drive innovation in drug discovery. With ongoing research uncovering new insights into its properties and applications, this compound holds great promise for advancing medical science and improving human health.
1261851-59-5 (2'-(Difluoromethoxy)-4'-hydroxypropiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)